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Compound of Interest

Compound Name: ISX-9
CAS No.: 832115-62-5
Cat. No.: B1672652
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the dissolution, storage, and handling of ISX-9
(Isoxazole 9), a small molecule inducer of adult neural stem cell differentiation. Adherence to
these guidelines is crucial for ensuring the compound's stability, solubility, and efficacy in
experimental settings.

Chemical Properties and Storage Recommendations

ISX-9 is a crystalline solid. Proper storage is essential to maintain its chemical integrity over
time.

Table 1: Chemical Properties of ISX-9
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| CAS Number | 832115-62-5[2][3][4] |

Table 2: Recommended Storage Conditions
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| Stock Solution in DMSO | -80°C | 2 years|[1] | Preferred for long-term storage. Aliquot to avoid
repeated freeze-thaw cycles.[1][5] |

Solubility Data

ISX-9 exhibits high solubility in organic solvents but is poorly soluble in aqueous solutions.
Using fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[5]

Table 3: Solubility of ISX-9 in Common Solvents
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| DMF:PBS (pH 7.2) (1:1) | 0.5 mg/mL[4] | ~2.1 mM |

Experimental Protocols

This protocol outlines the preparation of a concentrated stock solution, which is the first step for
most in vitro and in vivo applications.

Methodology:

Weighing: Accurately weigh the required amount of ISX-9 powder. For 1 mL of a 100 mM

stock solution, you will need 23.43 mg of ISX-9.
o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the ISX-9 powder.

e Solubilization: Vortex or sonicate the solution gently until the powder is completely dissolved.
Ensure no particulates are visible.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.[5][6]

o Storage: Store the aliquots at -80°C for long-term use (up to 2 years) or at -20°C for shorter-

term use (up to 1 year).[1]
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Workflow: Preparing In Vitro Working Solution

Thaw Aliquot of Dilute Stock into
4 . (¥ Cell Culture Medium —»| Mix Thoroughly —{ Apply to Cells
DMSO Stock Solution )
(e.g., 1:1000)
Workflow: Preparing In Vivo Formulation (Example A)
ISX-9 in DMSO | _Mix until clear _ | Add PEG300 Mix well _ | Add Tween-80 | Mix well | Add Saline .| Final Suspension
(10% final vol) ™| (40% final vol) "1 (5% final vol) "1 (45% final vol) for Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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